N-(1-Cyano-2,2-dimethylpropyl)-5-fluoro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-(1-cyano-2,2-dimethylpropyl)-5-fluoro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H15FN2OS/c1-15(2,3)13(8-17)18-14(19)12-7-9-6-10(16)4-5-11(9)20-12/h4-7,13H,1-3H3,(H,18,19)
• InChI Key: QKYZAIVDXOQACM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C#N)NC(=O)C1=CC2=C(S1)C=CC(=C2)F
• Molecular Formula: C15H15FN2OS
• Molecular Weight: 290.4 g/mol
• CAS No.: 2224394-71-0

Description

N-(1-Cyano-2,2-dimethylpropyl)-5-fluoro-1-benzothiophene-2-carboxamide, also known as TAK-915, is a selective antagonist of the G protein-coupled receptor 40 (GPR40). GPR40 is a receptor that is predominantly expressed in pancreatic beta cells and plays a key role in glucose-stimulated insulin secretion. TAK-915 has been studied extensively for its potential therapeutic applications in the treatment of type 2 diabetes and other metabolic disorders.

Mechanism of Action

N-(1-Cyano-2,2-dimethylpropyl)-5-fluoro-1-benzothiophene-2-carboxamide exerts its effects by selectively blocking the GPR40 receptor, which is involved in glucose-stimulated insulin secretion. By blocking this receptor, this compound enhances insulin secretion and improves glucose tolerance. In addition, this compound has been shown to activate other signaling pathways that are involved in lipid metabolism and energy expenditure.
Biochemical and Physiological Effects:
Studies have shown that this compound improves glucose tolerance and enhances insulin secretion in animal models of diabetes. In addition, this compound has been shown to improve lipid metabolism and reduce body weight in animal models of obesity. This compound has also been shown to increase energy expenditure and reduce food intake in animal models.

Advantages and Limitations for Lab Experiments

One advantage of N-(1-Cyano-2,2-dimethylpropyl)-5-fluoro-1-benzothiophene-2-carboxamide is its selectivity for the GPR40 receptor, which reduces the potential for off-target effects. However, one limitation of this compound is its relatively short half-life, which may limit its therapeutic potential in humans.

Future Directions

Future research on N-(1-Cyano-2,2-dimethylpropyl)-5-fluoro-1-benzothiophene-2-carboxamide could focus on several areas, including the development of more potent and selective GPR40 antagonists, the optimization of dosing regimens and delivery methods, and the evaluation of the long-term safety and efficacy of this compound in humans. In addition, this compound could be studied in combination with other drugs for the treatment of type 2 diabetes and other metabolic disorders.

Synthesis Methods

The synthesis of N-(1-Cyano-2,2-dimethylpropyl)-5-fluoro-1-benzothiophene-2-carboxamide involves several steps, including the preparation of the key intermediate, 5-fluoro-1-benzothiophene-2-carboxylic acid, and its subsequent conversion to the cyano-substituted derivative. The final step involves the introduction of the 2,2-dimethylpropyl group at the nitrogen atom to yield this compound. The synthesis of this compound has been described in detail in several publications.

Scientific Research Applications

N-(1-Cyano-2,2-dimethylpropyl)-5-fluoro-1-benzothiophene-2-carboxamide has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes and other metabolic disorders. Studies have shown that this compound improves glucose tolerance and enhances insulin secretion in animal models of diabetes. In addition, this compound has been shown to improve lipid metabolism and reduce body weight in animal models of obesity.